Cas no 77093-81-3 (4-(4-nitrophenyl)methylpiperidine)

• Product Name: 4-(4-nitrophenyl)methylpiperidine
• CAS No: 77093-81-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD11590680
• CID: 2182598
• PubChem ID: 18539162
• Update Time: 2025-05-22

4-(4-nitrophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitro-benzyl)-piperidine
• 4-[(4-nitrophenyl)methyl]piperidine
• 77093-81-3
• NS-02658
• AT34969
• MFCD11590680
• AKOS015948175
• DB-262614
• SCHEMBL3885863
• CDA09381
• CS-0309189
• Piperidine, 4-[(4-nitrophenyl)methyl]-
• EN300-1667383
• SB38678
• 4-(4-Nitrobenzyl)piperidine
• 4-(4-nitrophenyl)methylpiperidine

• MDL： MFCD11590680
• Inchi： 1S/C12H16N2O2/c15-14(16)12-3-1-10(2-4-12)9-11-5-7-13-8-6-11/h1-4,11,13H,5-9H2
• InChI Key： AVWJNEWPWOHGRY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CC1CCNCC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(4-nitrophenyl)methylpiperidine

4-(4-Nitrophenyl)methylpiperidine: A Comprehensive Overview

The compound with CAS No 77093-81-3, commonly referred to as 4-(4-nitrophenyl)methylpiperidine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The methylpiperidine core of the molecule, combined with the 4-nitrophenyl substituent, imparts distinctive electronic and steric characteristics that make it a valuable research subject.

Recent studies have highlighted the importance of 4-(4-nitrophenyl)methylpiperidine in the context of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential neuroprotective or anticancer properties. The methylpiperidine ring is known for its ability to act as a scaffold for various functional groups, enhancing the molecule's versatility in different chemical reactions.

The 4-nitrophenyl group attached to the piperidine ring introduces electron-withdrawing effects, which can influence the compound's reactivity and selectivity in biological systems. This feature has been exploited in designing drugs targeting specific receptors or enzymes. For instance, recent findings suggest that derivatives of 4-(4-nitrophenyl)methylpiperidine may exhibit promising activity against certain types of cancer cells by modulating key signaling pathways.

In terms of synthesis, 4-(4-nitrophenyl)methylpiperidine can be prepared through various routes, including nucleophilic substitution and coupling reactions. These methods have been optimized to achieve high yields and purity, ensuring the compound's reliability for further research and development. The use of advanced catalytic systems has also been reported, enabling more efficient and environmentally friendly production processes.

From an application standpoint, 4-(4-nitrophenyl)methylpiperidine has shown potential in the development of novel therapeutic agents. Its ability to interact with biological targets such as GPCRs (G-protein coupled receptors) makes it a candidate for treating conditions like neuropathic pain or inflammatory diseases. Ongoing clinical trials are investigating its efficacy and safety profiles, with preliminary results indicating promising outcomes.

Moreover, the structural flexibility of methylpiperidine derivatives allows for extensive chemical modifications, enabling researchers to tailor the compound's properties for specific therapeutic applications. For example, substituting the nitrophenyl group with other electron-withdrawing or donating groups can significantly alter the molecule's pharmacokinetic and pharmacodynamic characteristics.

In conclusion, 4-(4-nitrophenyl)methylpiperidine (CAS No 77093-81-3) stands as a pivotal compound in contemporary chemical research. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a key player in the development of innovative pharmaceuticals. As research continues to unfold, this compound is expected to contribute significantly to various fields within science and medicine.